Cas no 163808-81-9 (4-Methoxy Retinoic Acid Methyl Ester)

• Product Name: 4-Methoxy Retinoic Acid Methyl Ester
• CAS No: 163808-81-9
• Molecular Formula: C₂₂H₃₂O₃
• Molecular Weight: 344.48768
• CID: 1065334
• PubChem ID: 10427626

4-Methoxy Retinoic Acid Methyl Ester Properties

Names and Identifiers

• 4-Methoxy Retinoic Acid Methyl Ester
• 4-Methoxy Retinoic A
• 4-METHOXY RETINOIC ACID METHYL ESTER,ORANGE OIL
• methyl (2E,4E,6E,8E)-9-(3-methoxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoate
• starbld0001201
• 163808-81-9
• METHYL (2E,4E,6E,8E)-9-(3-METHOXY-2,6,6-TRIMETHYLCYCLOHEX-1-EN-1-YL)-3,7-DIMETHYLNONA-2,4,6,8-TETRAENOATE
• DTXSID90439789

• InChIKey： AQBIMXKUTLCCHG-ZYXNGHQDSA-N
• Inchi： InChI=1S/C22H32O3/c1-16(9-8-10-17(2)15-21(23)25-7)11-12-19-18(3)20(24-6)13-14-22(19,4)5/h8-12,15,20H,13-14H2,1-7H3/b10-8+,12-11+,16-9+,17-15+
• SMILES： CC1=C(C(CCC1OC)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C

Computed Properties

• Exact Mass: 344.23500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 344.23514488g/mol
• Heavy Atom Count: 25
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 5.31590
• PSA: 35.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters